Cas no 59411-79-9 (1,4-Benzenedicarbothioamide, N,N'-diphenyl-)

• Product Name: 1,4-Benzenedicarbothioamide, N,N'-diphenyl-
• CAS No: 59411-79-9
• MF: C₂₀H₁₆N₂S₂
• MW: 348.484441757202
• CID: 338739
• PubChem ID: 12271168
• Update Time: 2025-04-19

1,4-Benzenedicarbothioamide, N,N'-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarbothioamide, N,N'-diphenyl-
• 1-N,4-N-diphenylbenzene-1,4-dicarbothioamide
• DTXSID90483424
• 59411-79-9
• SCHEMBL10978008

• Inchi： 1S/C20H16N2S2/c23-19(21-17-7-3-1-4-8-17)15-11-13-16(14-12-15)20(24)22-18-9-5-2-6-10-18/h1-14H,(H,21,23)(H,22,24)
• InChI Key： GXQBMSGBZKNBIQ-UHFFFAOYSA-N
• SMILES： S=C(C1C=CC(C(NC2C=CC=CC=2)=S)=CC=1)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 348.07568
• Monoisotopic Mass: 348.07549087g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 88.2Ų

Experimental Properties

• PSA: 24.06